Cas no 2228644-85-5 (tert-butyl N-(4-carbamimidoyl-3-hydroxyphenyl)carbamate)

• Product Name: tert-butyl N-(4-carbamimidoyl-3-hydroxyphenyl)carbamate
• CAS No: 2228644-85-5
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 6141741
• PubChem ID: 165687119
• Update Time: 2025-09-27

tert-butyl N-(4-carbamimidoyl-3-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-carbamimidoyl-3-hydroxyphenyl)carbamate
• 2228644-85-5
• EN300-1898486

• Inchi： 1S/C12H17N3O3/c1-12(2,3)18-11(17)15-7-4-5-8(10(13)14)9(16)6-7/h4-6,16H,1-3H3,(H3,13,14)(H,15,17)
• InChI Key： LZVBRWJXWMKBDM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(=N)N)=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 108Ų

Additional information on tert-butyl N-(4-carbamimidoyl-3-hydroxyphenyl)carbamate

Comprehensive Overview of tert-butyl N-(4-carbamimidoyl-3-hydroxyphenyl)carbamate (CAS No. 2228644-85-5)

tert-butyl N-(4-carbamimidoyl-3-hydroxyphenyl)carbamate (CAS No. 2228644-85-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, is a carbamate derivative featuring a tert-butyl group and a carbamimidoyl moiety. Its unique structural properties make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

The compound's hydroxyphenyl group contributes to its solubility in polar solvents, while the tert-butyl moiety enhances its stability under various chemical conditions. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where it serves as a building block for small-molecule inhibitors. Given the rising demand for precision medicine and targeted therapies, compounds like tert-butyl N-(4-carbamimidoyl-3-hydroxyphenyl)carbamate are increasingly relevant.

One of the most frequently asked questions about this compound is its role in protease inhibition. Recent studies suggest that derivatives of tert-butyl N-(4-carbamimidoyl-3-hydroxyphenyl)carbamate may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. This aligns with current trends in anti-inflammatory drug development, a hot topic in both academic and industrial research. Additionally, its carbamimidoyl group is a key feature in hydrogen bonding interactions, which are critical for molecular recognition in biological systems.

From a synthetic chemistry perspective, the compound's CAS No. 2228644-85-5 is often searched in databases like SciFinder and Reaxys for its physicochemical properties. Its melting point, solubility profile, and stability data are essential for researchers designing high-throughput screening assays. Moreover, the compound's compatibility with green chemistry principles is another area of interest, as the pharmaceutical industry shifts toward sustainable synthesis methods.

In the context of AI-driven drug discovery, tert-butyl N-(4-carbamimidoyl-3-hydroxyphenyl)carbamate has been flagged as a promising candidate for virtual screening libraries. Its molecular weight and functional groups make it suitable for machine learning models predicting bioactivity. This is particularly relevant given the growing use of computational chemistry tools to accelerate lead compound identification.

Another trending topic linked to this compound is its potential in neurodegenerative disease research. Preliminary data indicate that its derivatives could modulate protein aggregation, a hallmark of conditions like Alzheimer's disease. While further validation is needed, this application has sparked interest in both academia and biotech startups focusing on central nervous system disorders.

For those working in analytical chemistry, the compound's UV-Vis absorption characteristics and chromatographic behavior are also noteworthy. These properties are crucial for developing quality control protocols in API manufacturing. Given the increasing regulatory scrutiny on impurity profiling, understanding these aspects is more important than ever.

In summary, tert-butyl N-(4-carbamimidoyl-3-hydroxyphenyl)carbamate (CAS No. 2228644-85-5) is a multifaceted compound with broad applications in pharmaceutical research. Its relevance to drug discovery, enzyme inhibition, and sustainable chemistry positions it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to remain a key player in the development of next-generation therapeutics.